N-[3-(acetylamino)-4-methylphenyl]-2-[(4-methyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(3-acetamido-4-methylphenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H18N4O2S/c1-10-4-5-13(8-14(10)19-12(3)21)20-15(22)9-23-16-17-7-6-11(2)18-16/h4-8H,9H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: JZICLXXHBZYQHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CC(=N2)C)NC(=O)C
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

AMPT is a chemical compound that belongs to the class of thioacetamide derivatives. It was first synthesized in the 1970s and has since been used in various scientific studies to investigate the role of dopamine in the brain. AMPT has been shown to inhibit the activity of the enzyme tyrosine hydroxylase, which is responsible for the synthesis of dopamine in the brain.

Mechanism of Action

AMPT works by inhibiting the activity of tyrosine hydroxylase, which is the rate-limiting enzyme in the synthesis of dopamine. By reducing the amount of dopamine available in the brain, AMPT can be used to study the effects of dopamine depletion on behavior and cognition.
Biochemical and Physiological Effects:
AMPT has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of dopamine, norepinephrine, and epinephrine in the brain, which can lead to changes in behavior, cognition, and mood. AMPT has also been shown to increase the levels of the amino acid tyrosine, which is a precursor to dopamine.

Advantages and Limitations for Lab Experiments

AMPT has a number of advantages for use in lab experiments. It is a relatively simple and inexpensive compound to synthesize, and it has a well-established mechanism of action. However, there are also some limitations to the use of AMPT in lab experiments. For example, it can be difficult to control the extent of dopamine depletion induced by AMPT, and there may be individual differences in the response to AMPT.

Future Directions

There are many potential future directions for research on AMPT. One area of interest is the use of AMPT to study the role of dopamine in addiction and substance abuse. AMPT may also be useful in investigating the relationship between dopamine and other neurotransmitters, such as glutamate and GABA. Additionally, there is potential for the development of new drugs that target the dopamine system, based on the insights gained from research on AMPT.
In conclusion, AMPT is a chemical compound that has been extensively studied in scientific research due to its potential applications in the field of neuroscience. It has been shown to be an effective tool for studying the effects of dopamine depletion on behavior, cognition, and mood, and it has a well-established mechanism of action. While there are limitations to the use of AMPT in lab experiments, there are also many potential future directions for research on this compound.

Scientific Research Applications

AMPT has been widely used in scientific research to investigate the role of dopamine in the brain. It has been shown to be an effective tool for studying the effects of dopamine depletion on behavior, cognition, and mood. AMPT has also been used to investigate the relationship between dopamine and other neurotransmitters, such as norepinephrine and serotonin.